Cas no 1354706-66-3 (1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid
• CAS No: 1354706-66-3
• MF: C₆H₅F₂IN₂O₂
• MW: 302.017380475998
• MDL: MFCD24539616
• CID: 5179190
• PubChem ID: 60136747
• Update Time: 2026-03-05

1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-4-iodo-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1-(2,2-difluoroethyl)-4-iodo-
• 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid
• 1-(2,2-difluoroethyl)-4-iodo-pyrazole-3-carboxylic acid
• 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylicacid
• 1354706-66-3
• SB85594
• 1-(2,2-difluoroethyl)-4-iodopyrazole-3-carboxylic acid
• F83407
• EN300-232787
• STL415420
• CS-0267927
• AKOS015920973

• MDL： MFCD24539616
• Inchi： 1S/C6H5F2IN2O2/c7-4(8)2-11-1-3(9)5(10-11)6(12)13/h1,4H,2H2,(H,12,13)
• InChI Key： NBDBAHQFYAYJOR-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(I)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 301.93638g/mol
• Monoisotopic Mass: 301.93638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(2,2-Difluoroethyl)-4-Iodo-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1354706-66-3)

1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid (CAS No. 1354706-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both difluoroethyl and iodo substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyrazole compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in CAS 1354706-66-3 due to its potential role in developing targeted therapies for chronic diseases. For instance, fluorinated compounds are often explored for their metabolic stability and bioavailability, which are critical factors in drug design. This aligns with the growing trend of personalized medicine, where tailored treatments are developed based on individual genetic profiles.

The synthesis of 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, including halogenation and carboxylation. Its iodo group serves as a reactive site for further functionalization, enabling the creation of diverse derivatives. This property is particularly valuable in high-throughput screening (HTS) platforms, where rapid modification of core structures is essential for identifying lead compounds. Additionally, the difluoroethyl moiety contributes to the compound's lipophilicity, a trait often associated with improved membrane permeability in drug candidates.

From an industrial perspective, CAS 1354706-66-3 is gaining traction in the agrochemical sector. Pyrazole-based compounds are known for their herbicidal and fungicidal activities, and the incorporation of fluorine atoms can enhance their environmental stability. This is particularly relevant given the increasing focus on sustainable agriculture and the need for eco-friendly pesticides. Companies are investing in research to optimize the performance of such compounds while minimizing their ecological footprint.

Another area of interest is the use of 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid in material science. Fluorinated organic compounds are often employed in the development of advanced materials, such as liquid crystals and polymers, due to their unique electronic and thermal properties. The compound's ability to act as a building block for more complex architectures makes it a candidate for innovations in nanotechnology and optoelectronics.

For researchers and manufacturers, quality control of CAS 1354706-66-3 is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to verify its purity and structural integrity. The compound's stability under various storage conditions is also a critical consideration, especially for long-term applications. This underscores the importance of reliable supply chains and standardized protocols in the chemical industry.

In summary, 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylic acid (CAS No. 1354706-66-3) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile position it as a key player in the ongoing quest for innovative solutions in these fields. As research continues to uncover new possibilities, this compound is likely to remain at the forefront of scientific and industrial advancements.